Cas no 1178919-63-5 (1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1178919-63-5
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• MDL: MFCD12804984
• CID: 4575425
• PubChem ID: 60911764
• Update Time: 2025-08-03

1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride
• 1-(cyclopropylmethyl)pyrazole-4-sulfonyl chloride
• AMY33099
• NE41225
• 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD12804984
• Inchi： 1S/C7H9ClN2O2S/c8-13(11,12)7-3-9-10(5-7)4-6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key： MWJUSOZDDOOTPT-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN(C=1)CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 220.0073264 g/mol
• Monoisotopic Mass: 220.0073264 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.3
• Molecular Weight: 220.68

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Additional information on 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride

Recent Advances in the Application of 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1178919-63-5) in Chemical Biology and Pharmaceutical Research

1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1178919-63-5) is a versatile sulfonyl chloride derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its utility in medicinal chemistry, where it has been employed as a building block for the construction of novel drug candidates targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable applications of 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are increasingly recognized as critical therapeutic targets, and the ability to modulate these interactions with small molecules represents a significant challenge in drug discovery. Recent research has demonstrated that sulfonyl chloride derivatives, such as 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride, can be effectively utilized to introduce sulfonamide functionalities into PPI inhibitors, thereby enhancing their binding affinity and selectivity.

In addition to its applications in PPI modulation, 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride has also been explored as a reagent for the derivatization of biomolecules. For instance, it has been used to modify peptides and proteins, enabling the introduction of sulfonamide groups that can alter the physicochemical properties of these biomolecules. This approach has been particularly valuable in the development of peptide-based therapeutics, where sulfonylation can improve stability, bioavailability, and target engagement.

Recent synthetic methodologies have further expanded the utility of 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride. Advances in click chemistry and bioorthogonal reactions have enabled the efficient conjugation of this sulfonyl chloride derivative with a variety of functional groups, facilitating the rapid assembly of complex molecular architectures. These developments have opened new avenues for the design of multifunctional drug candidates and chemical probes, which are essential tools for elucidating biological mechanisms and validating therapeutic targets.

The pharmacological potential of compounds derived from 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride has been underscored by several preclinical studies. For example, sulfonamide-containing inhibitors synthesized using this reagent have shown promising activity against kinases and proteases, which are implicated in numerous pathological processes. Moreover, the unique physicochemical properties of the cyclopropylmethyl group, such as its ability to modulate lipophilicity and metabolic stability, have contributed to the enhanced drug-like characteristics of these inhibitors.

Despite these advancements, challenges remain in the optimization of 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride-derived compounds for clinical use. Issues such as off-target effects, metabolic instability, and poor solubility must be addressed through further structural refinement and formulation strategies. Ongoing research is focused on leveraging computational chemistry and structure-activity relationship (SAR) studies to guide the design of next-generation sulfonamide-based therapeutics with improved efficacy and safety profiles.

In conclusion, 1-(Cyclopropylmethyl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1178919-63-5) represents a valuable tool in the arsenal of medicinal chemists and chemical biologists. Its versatility as a synthetic intermediate, combined with its potential to yield biologically active compounds, positions it as a key player in the discovery and development of novel therapeutics. Future research will likely continue to explore its applications in drug design, with a focus on overcoming current limitations and unlocking its full therapeutic potential.